2-bromo-N-({5-[(3,4-dichlorobenzyl)thio]-4-methyl-4H-1,2,4-triazol-3-yl}methyl)benzamide

• IUPAC Name: 2-bromo-N-[[5-[(3,4-dichlorophenyl)methylsulfanyl]-4-methyl-1,2,4-triazol-3-yl]methyl]benzamide
• InChI: InChI=1S/C18H15BrCl2N4OS/c1-25-16(9-22-17(26)12-4-2-3-5-13(12)19)23-24-18(25)27-10-11-6-7-14(20)15(21)8-11/h2-8H,9-10H2,1H3,(H,22,26)
• InChI Key: IEWHFWUKPFSFMW-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=C1SCC2=CC(=C(C=C2)Cl)Cl)CNC(=O)C3=CC=CC=C3Br
• Molecular Formula: C18H15BrCl2N4OS
• Molecular Weight: 486.2 g/mol

Description

This compound is a benzamide derivative, which means it contains a benzamide group (a benzene ring attached to a carboxamide group). It also contains a 1,2,4-triazole ring, which is a type of heterocyclic aromatic organic compound that consists of a 5-member ring of two carbon atoms and three nitrogen atoms.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the benzamide group, the 1,2,4-triazole ring, and the various substituents attached to these rings. These features would likely influence its chemical properties and reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound like this would depend on its specific structure. Factors such as the presence of the benzamide and 1,2,4-triazole groups, as well as the specific substituents attached to these rings, would likely influence properties such as solubility, melting point, and reactivity.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically determined through biological testing and is often specific to the particular compound and the biological system .

Future Directions

The potential applications and future directions for a compound like this would depend on its specific properties and reactivity, as well as the results of any biological testing. It could potentially be of interest in fields such as medicinal chemistry or materials science.